1-(Quinolin-6-yl)cyclopropanecarbonitrile
Cat. No. B8709935
M. Wt: 194.23 g/mol
InChI Key: YNNICWJGRNWWFW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07767675B2
Procedure details
60 mL of 50% aqueous sodium hydroxide was added to a mixture of 1-bromo-2-chloroethane (22.0 mL, 265 mmol), quinolin-6-ylacetonitrile (16.0 g, 66.6 mmol), and benzyltriethylammonium chloride (990 mg, 4.3 mmol) at 50° C. The reaction mixture was stirred at 50° C. for 3 h. After cooling to RT, the reaction mixture was poured into 100 mL water, and extracted with dichloromethane (3×100 mL). The combined organic extracts were dried over sodium sulfate, filtered through a pad of silica gel eluting with 20% ethyl acetate in dichloromethane. The filtrate was concentrated to give the desired product which was used in the next step without further purification. (12.4 g, 96%).
Name
Identifiers
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REACTION_CXSMILES
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[OH-].[Na+].Br[CH2:4][CH2:5]Cl.[N:7]1[C:16]2[C:11](=[CH:12][C:13]([CH2:17][C:18]#[N:19])=[CH:14][CH:15]=2)[CH:10]=[CH:9][CH:8]=1>[Cl-].C([N+](CC)(CC)CC)C1C=CC=CC=1.O>[N:7]1[C:16]2[C:11](=[CH:12][C:13]([C:17]3([C:18]#[N:19])[CH2:5][CH2:4]3)=[CH:14][CH:15]=2)[CH:10]=[CH:9][CH:8]=1 |f:0.1,4.5|
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Inputs
Step One
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Name
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|
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Quantity
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60 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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22 mL
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Type
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reactant
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Smiles
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BrCCCl
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Name
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Quantity
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16 g
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Type
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reactant
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Smiles
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N1=CC=CC2=CC(=CC=C12)CC#N
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Name
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Quantity
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990 mg
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Type
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catalyst
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Smiles
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[Cl-].C(C1=CC=CC=C1)[N+](CC)(CC)CC
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Step Two
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Name
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Quantity
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100 mL
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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50 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at 50° C. for 3 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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After cooling to RT
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with dichloromethane (3×100 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic extracts were dried over sodium sulfate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered through a pad of silica gel eluting with 20% ethyl acetate in dichloromethane
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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The filtrate was concentrated
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
